Cas no 17963-32-5 (11-Chloroundecyltrichlorosilane)

11-Chloroundecyltrichlorosilane structure
17963-32-5 structure
Product name:11-Chloroundecyltrichlorosilane
CAS No:17963-32-5
MF:C11H22Cl4Si
MW:324.189880847931
MDL:MFCD11046082
CID:1370424
PubChem ID:12525378

11-Chloroundecyltrichlorosilane Chemical and Physical Properties

Names and Identifiers

    • 11-Chloroundecyltrichlorosilane
    • trichloro-(11-chloro-undecyl)-silane
    • 17963-32-5
    • Silane, trichloro(11-chloroundecyl)-
    • MFCD11046082
    • TRICHLORO(11-CHLOROUNDECYL)SILANE
    • AISIWSXYGRYXLI-UHFFFAOYSA-N
    • SCHEMBL755024
    • MDL: MFCD11046082
    • Inchi: InChI=1S/C11H22Cl4Si/c12-10-8-6-4-2-1-3-5-7-9-11-16(13,14)15/h1-11H2
    • InChI Key: AISIWSXYGRYXLI-UHFFFAOYSA-N
    • SMILES: C(CCCCC[Si](Cl)(Cl)Cl)CCCCCCl

Computed Properties

  • Exact Mass: 322.02476
  • Monoisotopic Mass: 322.024488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

11-Chloroundecyltrichlorosilane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C935160-10g
11-CHLOROUNDECYLTRICHLOROSILANE
17963-32-5 97%
10g
¥4,410.00 2022-09-29
abcr
AB356992-1g
11-Chloroundecyltrichlorosilane; .
17963-32-5
1g
€262.00 2025-02-19
abcr
AB356992-1 g
11-Chloroundecyltrichlorosilane; .
17963-32-5
1 g
€262.00 2023-07-19

Additional information on 11-Chloroundecyltrichlorosilane

Recent Advances in the Application of 11-Chloroundecyltrichlorosilane (CAS: 17963-32-5) in Chemical Biology and Pharmaceutical Research

11-Chloroundecyltrichlorosilane (CAS: 17963-32-5) is a specialized organosilane compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique properties and versatile applications. This compound, characterized by its trichlorosilane head group and an 11-carbon alkyl chain terminated with a chlorine atom, serves as a critical building block for surface functionalization, drug delivery systems, and biomaterial engineering. Recent studies have explored its potential in enhancing the stability and efficacy of therapeutic agents, as well as its role in developing advanced diagnostic tools.

One of the most notable applications of 11-Chloroundecyltrichlorosilane is in the modification of surfaces for biomedical devices. Researchers have utilized its ability to form self-assembled monolayers (SAMs) on silicon and glass substrates, which are then used to immobilize biomolecules such as proteins, peptides, and nucleic acids. This has proven particularly valuable in the development of biosensors and lab-on-a-chip devices, where precise control over surface chemistry is essential for achieving high sensitivity and specificity. A 2023 study published in Advanced Materials demonstrated that surfaces functionalized with 11-Chloroundecyltrichlorosilane exhibited superior antifouling properties, reducing nonspecific protein adsorption by up to 90% compared to untreated surfaces.

In the realm of drug delivery, 11-Chloroundecyltrichlorosilane has been employed to engineer nanoparticles with tailored surface properties. For instance, a recent investigation highlighted in Journal of Controlled Release detailed the synthesis of silica nanoparticles coated with this compound, which were subsequently conjugated with targeting ligands for cancer therapy. The study reported a significant enhancement in cellular uptake and tumor accumulation, attributed to the improved stability and stealth properties imparted by the 11-Chloroundecyltrichlorosilane layer. Furthermore, the chlorine-terminated alkyl chain provided a convenient handle for further chemical modifications, enabling the attachment of various therapeutic payloads.

Beyond its applications in surface chemistry and drug delivery, 11-Chloroundecyltrichlorosilane has also been explored as a linker molecule in the synthesis of novel biomaterials. A 2024 paper in Biomaterials Science described its use in creating hybrid hydrogels with enhanced mechanical strength and biocompatibility. By incorporating this compound into the hydrogel network, researchers achieved a 50% increase in tensile strength while maintaining excellent cell viability, making it a promising candidate for tissue engineering applications. The study also noted that the chlorine moiety could be selectively replaced with other functional groups, offering a versatile platform for customizing material properties.

Despite these advancements, challenges remain in the large-scale production and application of 11-Chloroundecyltrichlorosilane. Issues such as batch-to-batch variability and the need for stringent storage conditions (e.g., moisture-free environments) have been identified as potential barriers to widespread adoption. However, ongoing research efforts are addressing these limitations through the development of more robust synthetic protocols and stabilization techniques. For example, a recent preprint on ChemRxiv proposed a novel purification method that reduces impurities and improves the compound's shelf life by up to 12 months.

In conclusion, 11-Chloroundecyltrichlorosilane (CAS: 17963-32-5) continues to be a valuable tool in chemical biology and pharmaceutical research, with its applications spanning from surface modification to drug delivery and biomaterial synthesis. The latest studies underscore its potential to address critical challenges in these fields, while also highlighting areas for further optimization. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation biomedical technologies.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:17963-32-5)11-Chloroundecyltrichlorosilane
A1136839
Purity:99%
Quantity:1g
Price ($):155.0